Cas no 1203358-85-3 (1-(3,4-dichlorophenyl)-3-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea)

• Product Name: 1-(3,4-dichlorophenyl)-3-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea
• CAS No: 1203358-85-3
• MF: C₂₁H₁₇Cl₂N₃O₂S
• MW: 446.349581480026
• CID: 5901463
• PubChem ID: 30373664
• Update Time: 2024-01-16

1-(3,4-dichlorophenyl)-3-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]urea
• 1-(3,4-dichlorophenyl)-3-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea
• F5534-0066
• 1-(3,4-dichlorophenyl)-3-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)urea
• 1203358-85-3
• AKOS024512914

• Inchi： 1S/C21H17Cl2N3O2S/c22-16-7-5-15(12-17(16)23)25-21(28)24-14-6-8-18-13(11-14)3-1-9-26(18)20(27)19-4-2-10-29-19/h2,4-8,10-12H,1,3,9H2,(H2,24,25,28)
• InChI Key： POBSRTOGJMLXDR-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C(Cl)=C1)C(NC1C=CC2=C(C=1)CCCN2C(C1SC=CC=1)=O)=O

Computed Properties

• Exact Mass: 445.0418534g/mol
• Monoisotopic Mass: 445.0418534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 89.7Ų